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Compound of Interest

Compound Name: AJ2-30

Cat. No.: B11935817 Get Quote

Essential Safety and Handling Guide for AJ2-30
This document provides immediate safety, operational, and disposal guidance for laboratory

professionals handling AJ2-30. It is intended for researchers, scientists, and drug development

professionals.

Immediate Safety Information
AJ2-30 is a selective inhibitor of the endolysosome transporter Solute Carrier Family 15

Member A4 (SLC15A4). While some suppliers classify this compound as non-hazardous, other

sources indicate potential hazards. Therefore, it is prudent to handle AJ2-30 with caution,

adhering to standard laboratory safety protocols for chemical compounds with unknown long-

term effects.

Hazard Identification:

Conflicting information exists regarding the GHS classification of AJ2-30. As a precautionary

measure, it is recommended to handle the compound as if it possesses the following potential

hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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First Aid Measures:

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a POISON

CENTER or doctor/physician.

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse skin with

plenty of water/shower for at least 15 minutes. If skin irritation occurs, get medical

advice/attention.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. If respiratory

symptoms occur, call a POISON CENTER or doctor/physician.

Personal Protective Equipment (PPE)
Given the lack of specific data on glove permeability for AJ2-30, a conservative approach to

PPE is essential.[1] The following PPE should be worn at all times when handling the

compound:
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PPE Category Specification

Hand Protection

Nitrile or Neoprene gloves. While no specific

glove material has been recommended due to a

lack of testing, nitrile gloves offer good

resistance to a range of chemicals and are

preferred over latex.[1] Double gloving is

recommended. Gloves must be inspected prior

to use and replaced immediately if they are

contaminated or show signs of degradation.

Eye Protection

Safety glasses with side shields or goggles.

Goggles are required when there is a risk of

splashing.

Skin and Body

Laboratory coat. Ensure the coat is fully

buttoned. For procedures with a higher risk of

splashes, consider a chemically resistant apron

over the lab coat.

Respiratory

Not generally required if handled in a well-

ventilated area or a chemical fume hood.[1] If

handling large quantities or creating aerosols,

use a properly fitted respirator.

Operational and Disposal Plans
Handling and Storage:

Engineering Controls: Handle AJ2-30 in a well-ventilated laboratory. For procedures that

may generate dust or aerosols, such as weighing or preparing stock solutions, use a

chemical fume hood.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Refer to

the manufacturer's instructions for optimal storage temperature. MedchemExpress suggests

storing stock solutions at -80°C for up to 6 months or -20°C for 1 month, protected from light.
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Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Spill Management:

Evacuate the immediate area.

Wear appropriate PPE as outlined above.

For small spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a

sealed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan: Dispose of AJ2-30 and any contaminated materials as chemical waste in

accordance with local, state, and federal regulations. Do not dispose of with household waste

or down the drain.[1] Uncleaned packaging should be treated as hazardous waste and

disposed of accordingly.

Experimental Protocols
AJ2-30 is sparingly soluble in DMSO (1-10 mg/mL).[2] The following are generalized protocols

based on published research.[3][4][5]

A. Preparation of a 10 mM Stock Solution in DMSO

Calculate Required Mass: AJ2-30 has a molecular weight of 354.45 g/mol . To prepare 1 mL

of a 10 mM stock solution, you will need:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 354.45 g/mol = 0.00354 g = 3.54 mg.

Weighing: Tare a microcentrifuge tube on a calibrated analytical balance. Carefully weigh

approximately 3.54 mg of solid AJ2-30 directly into the tube.

Solubilization: Add 1 mL of sterile, anhydrous DMSO to the microcentrifuge tube containing

the AJ2-30.
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Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming

in a water bath (37°C) may aid dissolution.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C or -80°C, protected from light.

B. In Vitro Inhibition of TLR-Induced Cytokine Production

This protocol provides a general workflow for assessing the inhibitory effect of AJ2-30 on

cytokine production in primary human immune cells, such as Peripheral Blood Mononuclear

Cells (PBMCs) or isolated plasmacytoid dendritic cells (pDCs).

Cell Plating: Seed the immune cells in a 96-well plate at a desired density (e.g., 1 x 10^5

cells/well) in a final volume of 180 µL of complete culture medium.

Compound Addition: Prepare serial dilutions of AJ2-30 from your stock solution in culture

medium. Add 10 µL of the diluted compound to the wells to achieve final concentrations for

testing (e.g., a range from 0.1 µM to 10 µM). A typical effective concentration is 5 µM.[3][4][5]

Include a vehicle control (DMSO) at the same final concentration as the highest AJ2-30
concentration.

Pre-incubation: Incubate the cells with AJ2-30 for 1-2 hours at 37°C in a CO2 incubator.

Stimulation: Add 10 µL of a TLR agonist solution to the wells to induce cytokine production.

Examples include:

TLR9 agonist: CpG-A (e.g., 1 µM final concentration)

TLR7/8 agonist: R848 (e.g., 5 µg/mL final concentration)

Incubation: Incubate the plate for 24 hours at 37°C in a CO2 incubator.[3]

Supernatant Collection: Centrifuge the plate and carefully collect the cell culture supernatant.

Cytokine Analysis: Measure the concentration of the cytokine of interest (e.g., IFN-α, TNF-α)

in the supernatant using an appropriate method, such as ELISA or a multiplex bead-based

assay.
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Data Analysis: Calculate the IC50 value of AJ2-30 by plotting the cytokine concentration

against the log of the inhibitor concentration.

Mechanism of Action Visualization
AJ2-30 inhibits SLC15A4, which is critical for the proper signaling of endosomal Toll-like

receptors (TLR7, TLR8, TLR9) and cytosolic NOD-like receptors (NOD1, NOD2). This inhibition

disrupts downstream activation of the mTOR pathway and subsequent inflammatory cytokine

production.
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Click to download full resolution via product page

Caption: AJ2-30 inhibits SLC15A4, disrupting TLR and NOD signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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